2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[[1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl]methyl]-6-(4-fluorophenyl)pyridazin-3-one
• InChI: InChI=1S/C23H20ClF2N3O2/c24-18-2-1-3-19(26)22(18)23(31)28-12-10-15(11-13-28)14-29-21(30)9-8-20(27-29)16-4-6-17(25)7-5-16/h1-9,15H,10-14H2
• InChI Key: JJNGOAZWFJTNQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C23H20ClF2N3O2
• Molecular Weight: 443.9 g/mol

Description

2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C23H20ClF2N3O2 and its molecular weight is 443.88. The purity is usually 95%.
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Scientific Research Applications

Anti-Lung Cancer Activity

Researchers have investigated the anticancer properties of fluoro-substituted benzo[b]pyran derivatives, including those related to the specified compound. These derivatives have shown significant activity against human cancer cell lines, including lung cancer, at low concentrations compared to reference drugs like 5-fluorodeoxyuridine. Such compounds, due to their structural modifications and functional group variations, present a promising avenue for the development of new anticancer agents (Hammam et al., 2005).

Aurora Kinase Inhibitor for Cancer Treatment

Another area of application is in the development of Aurora kinase inhibitors. Specific derivatives have been synthesized to inhibit Aurora A kinase, showing potential utility in treating cancer. This demonstrates the versatility of such compounds in targeting key enzymes involved in cancer cell proliferation and survival, thereby offering a strategy for therapeutic intervention (ロバート ヘンリー，ジェームズ, 2006).

Antimicrobial Activity

Compounds incorporating the fluoro and chloro substituted benzoyl piperidine structure have also been studied for their antimicrobial properties. For instance, fluorinated benzothiazolo imidazole compounds have exhibited promising antimycobacterial activity. These findings suggest that modifications of the parent compound could yield derivatives with potent antimicrobial effects, useful in the fight against bacterial infections (Sathe et al., 2011).